Cas no 2287318-17-4 (3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287318-17-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5974793
• PubChem ID: 137945263
• Update Time: 2025-10-28

3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287318-17-4
• EN300-6761723

• Inchi： 1S/C14H16O3/c1-2-17-11-6-4-3-5-10(11)13-7-14(8-13,9-13)12(15)16/h3-6H,2,7-9H2,1H3,(H,15,16)
• InChI Key： KFWXNBQHBAKYRI-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=CC=CC=3OCC)(C1)C2)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Introduction to 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No: 2287318-17-4)

3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2287318-17-4, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic molecule, featuring a phenyl ether substituent and a carboxylic acid functional group, presents an intriguing scaffold for the development of novel bioactive entities. The compound's distinct three-membered cyclopropane ring embedded within a bicyclo[1.1.1]pentane core imparts unusual conformational flexibility, making it a promising candidate for modulating biological targets with high specificity.

The bicyclo[1.1.1]pentane moiety is particularly noteworthy due to its rigid, trisubstituted cyclopropane structure, which can serve as a scaffold for designing molecules with tailored physicochemical properties. This structural motif has been explored in various drug discovery programs due to its ability to occupy small binding pockets in biological macromolecules, often leading to strong binding interactions. The presence of the 2-Ethoxyphenyl group further enhances the compound's pharmacophoric potential by introducing electronic and steric effects that can be fine-tuned to optimize receptor binding affinity and selectivity.

3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid represents a class of compounds that are increasingly being investigated for their potential therapeutic applications. Recent advances in computational chemistry and structure-based drug design have highlighted the utility of such bicyclic scaffolds in addressing complex biological pathways. The carboxylic acid group at the 1-position provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological profiles.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid have been facilitated by modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have allowed chemists to access complex molecular architectures with high enantioselectivity, which is crucial for developing enantiopure drugs with improved efficacy and reduced side effects.

The compound's structural features have also attracted interest in the development of novel materials and functional polymers. The rigid bicyclic core can serve as a building block for creating polymers with specific mechanical and thermal properties, while the phenyl ether substituent can impart solubility and processability advantages. Such applications are particularly relevant in emerging fields such as biodegradable plastics and smart materials.

From a medicinal chemistry perspective, 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been explored as a precursor for several lead compounds targeting various therapeutic areas. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's ability to cross the blood-brain barrier has prompted investigations into its potential as an active pharmaceutical ingredient (API) for central nervous system (CNS) disorders.

The synthesis of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps include cyclopropanation reactions to introduce the three-membered ring, followed by functional group interconversions to install the carboxylic acid and ethoxyphenyl moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving atom economy.

In recent years, computational modeling has played an increasingly pivotal role in optimizing the pharmacokinetic properties of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid derivatives. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how structural modifications can influence solubility, metabolic stability, and membrane permeability—critical factors for drug development success rates (DDR). These computational tools have accelerated the discovery process by allowing researchers to predictively model molecular behavior before experimental validation.

The versatility of bicyclo[1.1.1]pentane scaffolds extends beyond pharmaceutical applications; they are also being investigated in agrochemicals for developing novel pesticides with improved environmental profiles. The unique steric constraints imposed by this core structure can lead to potent interactions with biological targets involved in plant growth regulation or pest resistance mechanisms.

Future directions in the study of 3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid may include exploring its potential as a chiral building block for asymmetric synthesis applications or investigating its role as an intermediate in large-scale industrial processes where stereochemical purity is paramount.